![molecular formula C14H9FO5 B6375005 4-(3,5-Dicarboxyphenyl)-2-fluorophenol, 95% CAS No. 1261947-66-3](/img/structure/B6375005.png)
4-(3,5-Dicarboxyphenyl)-2-fluorophenol, 95%
Overview
Description
4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) is a fluorinated phenol with a wide range of applications in various fields, such as pharmaceuticals, agrochemicals, and materials science. It has been used in a variety of synthetic processes, such as esterification, condensation, and polymerization, due to its unique chemical structure. This compound has also been studied for its potential biological activity, including its ability to act as an inhibitor of enzymes, and its potential as an anti-cancer agent.
Mechanism of Action
The mechanism of action of 4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, such as serine proteases and cytochrome P450 enzymes, due to its ability to form hydrogen bonds with the active sites of these enzymes. Additionally, it is believed that the compound may act as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) are not fully understood. However, it is believed that the compound may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it is believed that the compound may have potential applications in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) in laboratory experiments include its low cost, its high purity, and its availability. Additionally, the compound is relatively stable, and can be stored at room temperature for long periods of time. The main limitation of using this compound in laboratory experiments is its toxicity, which can be reduced by using appropriate safety measures.
Future Directions
The potential future directions of 4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) include further research into its potential anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, further research into its potential applications in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease, is needed. Furthermore, further research into its potential applications in materials science, such as its use as a precursor for the synthesis of polymers and other materials, is also needed. Finally, further research into the mechanism of action of this compound is needed in order to better understand its potential uses in various scientific fields.
Synthesis Methods
4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) can be synthesized by a variety of methods. One method involves the reaction of 3,5-dicarboxybenzaldehyde and 2-fluorophenol in the presence of a base, such as sodium hydroxide, to form the corresponding dicarboxylic acid and alcohol. The acid is then reacted with sodium borohydride to form the desired product. Another method involves the reaction of 4-chloro-2-fluorophenol and 3,5-dicarboxybenzaldehyde in the presence of a base, such as sodium hydroxide, to form the desired product.
Scientific Research Applications
4-(3,5-Dicarboxyphenyl)-2-fluorophenol (95%) has been studied for its potential applications in various scientific fields. In particular, it has been studied for its potential as an inhibitor of enzymes, such as serine proteases and cytochrome P450 enzymes. It has also been studied for its potential as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential applications in materials science, as a precursor for the synthesis of polymers and other materials.
Properties
IUPAC Name |
5-(3-fluoro-4-hydroxyphenyl)benzene-1,3-dicarboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO5/c15-11-6-7(1-2-12(11)16)8-3-9(13(17)18)5-10(4-8)14(19)20/h1-6,16H,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIKLWHIJNSNPLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684530 | |
Record name | 3'-Fluoro-4'-hydroxy[1,1'-biphenyl]-3,5-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261947-66-3 | |
Record name | [1,1′-Biphenyl]-3,5-dicarboxylic acid, 3′-fluoro-4′-hydroxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261947-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3'-Fluoro-4'-hydroxy[1,1'-biphenyl]-3,5-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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